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Compound of Interest

Compound Name: AF430 NHS ester

L Get Quote

Cat. No.: B12378377

For researchers, scientists, and drug development professionals utilizing AF430 NHS ester, a
comprehensive understanding of safety protocols and handling procedures is paramount. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe and effective use of this fluorescent dye in the laboratory.

Physicochemical and Spectral Properties

AF430 NHS ester is a yellow, hydrophilic fluorescent dye commonly used for labeling primary
and secondary amines in biomolecules such as proteins and oligonucleotides.[1][2][3][4] Its key
properties are summarized below.

Property Value Reference
Molecular Formula C32H42F3N309S [3]
Molecular Weight 701.75 g/mol [1]

CAS Number 467233-94-9 [11[3]
Appearance Yellow powder [1]
Excitation Maximum (Aex) 430 nm [1][3]
Emission Maximum (Aem) 542 nm [11[3]

Solubility

Good in water, DMF, and
DMSO

[1](2]
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Personal Protective Equipment (PPE)

Due to the potential hazards associated with NHS esters and fluorescent dyes, appropriate
personal protective equipment must be worn at all times.

PPE Category Item Specification

Chemical-resistant nitrile
Hand Protection Gloves gloves. Double gloving is

recommended.

Chemical splash goggles are

Eye Protection Safety Goggles )
required.
Body Protection Lab Coat A long-sleeved laboratory coat.
Use in a well-ventilated area or
Respiratory Protection Not generally required a fume hood to avoid

inhalation of the powder.

Storage and Handling

Proper storage and handling are crucial to maintain the integrity of AF430 NHS ester and
ensure laboratory safety.
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Aspect

Procedure

Reference

Storage of Solid

Store at -20°C in the dark.

Keep desiccated.

[1](2]

Storage of Solution

Prepare stock solutions in
anhydrous DMSO or DMF.
Aliguot and store at -20°C.
Avoid repeated freeze-thaw

cycles.

Allow the vial to warm to room
temperature before opening to

prevent moisture

Handling ] )
condensation. Handle in a
well-ventilated area or fume
hood. Avoid creating dust.

) Can be transported at room

Transportation

temperature for up to 3 weeks.

[1](2]

Experimental Protocol: Protein Labeling

This protocol provides a general procedure for labeling proteins with AF430 NHS ester.

Optimization may be required for specific proteins.

Materials:

Procedure:

AF430 NHS ester

Protein of interest in an amine-free buffer (e.g., PBS)

Purification column (e.g., gel filtration or dialysis cassette)

Labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)
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e Prepare Protein Solution: Ensure the protein solution is at an appropriate concentration
(typically 1-10 mg/mL) in an amine-free buffer.

o Prepare AF430 NHS Ester Stock Solution: Immediately before use, dissolve the required
amount of AF430 NHS ester in anhydrous DMSO or DMF to create a 10 mg/mL stock
solution.

e Labeling Reaction:
o Add the labeling buffer to the protein solution to adjust the pH to 8.3-8.5.

o Slowly add the desired molar excess of the AF430 NHS ester stock solution to the protein
solution while gently vortexing.

o Incubate the reaction for 1 hour at room temperature in the dark.
e Purification:

o Remove the unreacted dye and byproducts by passing the reaction mixture through a gel
filtration column or by dialysis against an appropriate buffer.

o Collect the labeled protein fractions.

o Storage: Store the labeled protein at 4°C for short-term use or at -20°C for long-term
storage. Protect from light.

Disposal Plan

All waste generated from the handling and use of AF430 NHS ester must be disposed of as
hazardous chemical waste.
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Waste Type

Disposal Procedure

Solid Waste

Unused AF430 NHS ester powder should be
disposed of in its original container, placed
within a secondary sealed container, and

labeled as hazardous chemical waste.

Liquid Waste

All solutions containing AF430 NHS ester
(including reaction mixtures and instrument
waste) must be collected in a clearly labeled,
sealed, and appropriate hazardous waste

container. Do not pour down the drain.

Contaminated Materials

All materials that have come into contact with
AF430 NHS ester (e.g., pipette tips, gloves, lab
coats) should be collected in a designated

hazardous waste bag.

Workflow and Safety Relationships

The following diagrams illustrate the key workflows for handling AF430 NHS ester.
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Workflow for Handling AF430 NHS Ester

Receiving and Storage

Receive Shipment

:

Inspect for Damage

;

Store at -20°C, Desiccated

Preparation

Warm to Room Temp

:

Dissolve in Anhydrous DMSO/DMF

Experimentation

Perform Labeling Reaction

:

Purify Labeled Product

Disgosal

Collect Waste (Solid, Liquid, Contaminated)

;

Label as Hazardous Waste

:

Dispose via Institutional Protocol
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Safety and PPE Relationship

Inhalation of Powder Skin Contact

Eye Contact

Nitrile Gloves

Fume Hood / Good Ventilation Lab Coat Safety Goggles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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